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Compound of Interest

Compound Name: Chloronectrin

Cat. No.: B15567245

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available spectral data for
Chloronectrin, a chlorinated fungal metabolite. The information is presented to facilitate further
research, characterization, and potential applications in drug development.

Chemical Identity and Structure

Initial investigations suggest that the compound of interest is closely related to or is
Deacetylchloronectrin. The structural details are as follows:

o Systematic Name: 5-chloro-2,4-dihydroxy-3-[(E)-4-hydroxy-3-methyl-5-(1,2,6-trimethyl-3-
oxocyclohexyl)pent-2-enyl]-6-methylbenzaldehyde

e Molecular Formula: C23H31CIOs

e Molecular Weight: 422.94 g/mol

Spectral Data

Comprehensive spectral data is crucial for the unambiguous identification and characterization
of natural products. This section details the available Mass Spectrometry (MS) data for
Deacetylchloronectrin and provides a template for Nuclear Magnetic Resonance (NMR) and
Infrared (IR) data, which are not yet publicly available.
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Mass Spectrometry (MS)

Mass spectrometry data provides information about the mass-to-charge ratio of a compound,
confirming its molecular weight and elemental composition.

Parameter Value Source

lonization Mode ESI PubChem
Precursor lon [M+H]* PubChem
Measured m/z 423.1936 PubChem
Calculated m/z 423.1939 PubChem

Experimental Protocol: Liquid Chromatography-Mass Spectrometry (LC-MS)

A detailed experimental protocol for the acquisition of the above LC-MS data is not publicly
available. A general procedure would involve:

o Sample Preparation: The purified compound is dissolved in a suitable solvent (e.qg.,
methanol, acetonitrile) to a concentration of approximately 1 mg/mL.

o Chromatography: The sample is injected onto a reverse-phase C18 column. A gradient
elution is typically performed using a mobile phase consisting of water (often with 0.1%
formic acid) and an organic solvent like acetonitrile or methanol.

e Mass Spectrometry: The eluent from the LC column is introduced into the electrospray
ionization (ESI) source of the mass spectrometer. Data is acquired in positive ion mode over
a specified mass range (e.g., m/z 100-1000).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic
molecules. While specific experimental NMR data for Chloronectrin is not available in public
databases, a complete structural assignment would require *H NMR, 3C NMR, and various 2D
NMR experiments (e.g., COSY, HSQC, HMBC). The expected chemical shifts would be
consistent with the proposed structure.
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Table for tH NMR Data (Hypothetical)

. . Coupling
. Chemical Shift Lo .
Position Multiplicity Constant (J, Integration
(ppm)
Hz)
Table for 3C NMR Data (Hypothetical)
Position Chemical Shift (ppm)

Experimental Protocol: NMR Spectroscopy
A standard protocol for obtaining NMR data for a compound like Chloronectrin would be:

o Sample Preparation: Approximately 5-10 mg of the purified compound is dissolved in 0.5-0.7
mL of a deuterated solvent (e.g., CDCls, CDsOD, or DMSO-ds).

o Data Acquisition: The sample is placed in a 5 mm NMR tube and spectra are acquired on a
high-field NMR spectrometer (e.g., 400 MHz or higher).

o Experiments: A standard suite of experiments would be run, including *H, 3C, DEPT-135,
COSY, HSQC, and HMBC.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.

Table for IR Data (Hypothetical)

. Functional Group
Wavenumber (cm~?) Intensity .
Assignment

Experimental Protocol: IR Spectroscopy

o Sample Preparation: A small amount of the solid sample can be analyzed as a KBr pellet, or
a thin film can be prepared by dissolving the sample in a volatile solvent and allowing the
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solvent to evaporate on a salt plate (e.g., NaCl or KBr).

o Data Acquisition: The spectrum is recorded using a Fourier-Transform Infrared (FTIR)
spectrometer, typically over the range of 4000-400 cm™1,

Logical Relationships in Structure Elucidation

The process of elucidating the structure of a natural product like Chloronectrin involves a
logical workflow integrating data from various spectroscopic techniques.

Data Acquisition Data Analysis

( )

Final Structure
of Chloronectrin

Click to download full resolution via product page
Figure 1. Workflow for the structure elucidation of Chloronectrin.

Biological Signhaling Pathways

Information regarding the specific biological signaling pathways modulated by Chloronectrin is
not currently available in the public domain. Further research is required to determine its
mechanism of action and potential therapeutic targets. A generalized workflow for target
identification and pathway analysis is presented below.
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Mechanism of Action

Click to download full resolution via product page

Figure 2. Generalized workflow for identifying the biological target and mechanism of action of
Chloronectrin.

Conclusion

This guide summarizes the currently available spectral data for Chloronectrin, highlighting the
need for further research to obtain comprehensive NMR and IR data. The provided hypothetical
tables and experimental protocols offer a framework for future studies. The elucidation of its
complete spectral profile and biological activity will be crucial for advancing its potential as a
lead compound in drug discovery.

 To cite this document: BenchChem. [In-Depth Technical Guide to the Spectral Data of
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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